Cas no 921913-20-4 (2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 921913-20-4
• MF: C₁₈H₁₇ClN₂O₂
• MW: 328.792783498764
• CID: 5976072
• PubChem ID: 27639434
• Update Time: 2025-10-28

2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• 2-chloro-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)benzamide
• AKOS002013427
• 921913-20-4
• F2266-0068

• Inchi： 1S/C18H17ClN2O2/c1-2-21-16-9-8-13(11-12(16)7-10-17(21)22)20-18(23)14-5-3-4-6-15(14)19/h3-6,8-9,11H,2,7,10H2,1H3,(H,20,23)
• InChI Key： OCWDEYTVDSUYEH-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 328.0978555g/mol
• Monoisotopic Mass: 328.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Comprehensive Overview of 2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 921913-20-4)

2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, with the CAS number 921913-20-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a tetrahydroquinoline core with a chlorobenzamide moiety, making it a subject of interest for its potential biological activities. Researchers and industry professionals are increasingly exploring its applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The compound's molecular structure is characterized by a 1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl group linked to a 2-chlorobenzamide fragment. This configuration is pivotal for its interactions with biological targets, such as enzymes or receptors, which are often investigated in high-throughput screening (HTS) assays. Given the rising demand for novel therapeutic agents and eco-friendly agrochemicals, 921913-20-4 is frequently discussed in academic and industrial forums. Its synthesis and optimization are also topics of interest in green chemistry initiatives, which aim to reduce environmental impact.

In the context of drug development, 2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is studied for its potential as a kinase inhibitor or GPCR modulator. These targets are critical in treating diseases like cancer, inflammation, and neurological disorders. The compound's chloro-substituted benzamide group may enhance binding affinity and selectivity, a key consideration in structure-activity relationship (SAR) studies. Additionally, its tetrahydroquinoline scaffold is known for its bioavailability, a trait highly valued in medicinal chemistry.

From an agrochemical perspective, this compound's potential as a pesticide or herbicide is under scrutiny. With global emphasis on food security and reduced pesticide residues, researchers are evaluating its efficacy and environmental safety. The chlorine atom in its structure could contribute to pest resistance management, a hot topic in integrated pest management (IPM) strategies. Regulatory bodies and farmers alike are keen on such innovations to balance productivity and sustainability.

The synthesis of 921913-20-4 typically involves multi-step organic reactions, including amide coupling and cyclization processes. Recent advancements in catalytic methods and flow chemistry have streamlined its production, reducing costs and waste. These improvements align with the circular economy model, another trending topic in chemical manufacturing. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, 2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS 921913-20-4) represents a versatile compound with broad applications in life sciences. Its relevance to personalized medicine, sustainable farming, and green synthesis makes it a focal point for future research. As scientific communities prioritize innovation and sustainability, this molecule is poised to play a pivotal role in addressing global challenges.